Cas no 405196-56-7 (1-NAPHTHALENECARBOXYLIC ACID, 8-FLUORO-, ETHYL ESTER)

• Product Name: 1-NAPHTHALENECARBOXYLIC ACID, 8-FLUORO-, ETHYL ESTER
• CAS No: 405196-56-7
• MF: C₁₃H₁₁FO₂
• MW: 218.223647356033
• CID: 3202997
• PubChem ID: 11009418
• Update Time: 2025-06-28

1-NAPHTHALENECARBOXYLIC ACID, 8-FLUORO-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1-NAPHTHALENECARBOXYLIC ACID, 8-FLUORO-, ETHYL ESTER
• Ethyl 8-fluoronaphthalene-1-carboxylate
• Ethyl 8-fluoro-1-naphthoate
• 405196-56-7
• Ethyl8-fluoro-1-naphthoate
• G88500

• Inchi： 1S/C13H11FO2/c1-2-16-13(15)10-7-3-5-9-6-4-8-11(14)12(9)10/h3-8H,2H2,1H3
• InChI Key： IUKHIWYRRDMSKC-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=C2C(C=CC=C2F)=CC=C1

Computed Properties

• Exact Mass: 218.07430775Da
• Monoisotopic Mass: 218.07430775Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-NAPHTHALENECARBOXYLIC ACID, 8-FLUORO-, ETHYL ESTER

1-NAPHTHALENECARBOXYLIC ACID, 8-FLUORO-, ETHYL ESTER (CAS No. 405196-56-7): A Comprehensive Overview

1-NAPHTHALENECARBOXYLIC ACID, 8-FLUORO-, ETHYL ESTER, identified by its CAS number 405196-56-7, is a fluorinated derivative of naphthalene carboxylic acid. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug development. The presence of a fluorine atom at the 8-position of the naphthalene ring introduces electronic and steric effects that can influence its reactivity and biological activity.

The synthesis of 1-NAPHTHALENECARBOXYLIC ACID, 8-FLUORO-, ETHYL ESTER involves a multi-step process that typically begins with the fluorination of naphthalene derivatives. Advanced fluorination techniques, such as electrochemical fluorination or metal-catalyzed cross-coupling reactions, are often employed to achieve high selectivity and yield. The subsequent esterification of the resulting 8-fluoronaphthalene-1-carboxylic acid with ethanol yields the ethyl ester, which is a key intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The introduction of a fluorine atom into a molecule can alter its pharmacokinetic properties, making it more suitable for therapeutic applications. For instance, fluoroaromatics have been shown to increase the lipophilicity of drug candidates, facilitating better membrane penetration and cellular uptake.

One of the most compelling aspects of 1-NAPHTHALENECARBOXYLIC ACID, 8-FLUORO-, ETHYL ESTER is its potential as a building block for more sophisticated pharmacophores. Researchers have explored its utility in the design of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The fluorine atom at the 8-position can serve as a key interaction point with the active site of enzymes, enhancing binding affinity and selectivity. Additionally, the ethyl ester group provides a versatile handle for further functionalization, allowing chemists to tailor the molecule for specific biological activities.

The impact of fluorine substitution on electronic properties has also been extensively studied. Fluorine is an electronegative element that can induce electron withdrawal through resonance effects, thereby modulating the reactivity of adjacent functional groups. This property is particularly valuable in medicinal chemistry, where subtle changes in electronic distribution can significantly alter a molecule's biological profile. For example, fluoroaromatics have been shown to exhibit stronger binding interactions with protein targets compared to their non-fluorinated counterparts.

Recent advancements in computational chemistry have further enhanced our understanding of how fluorine substitution affects molecular behavior. Molecular modeling studies have revealed that the presence of a fluorine atom at the 8-position can influence both the shape and electronic properties of 1-NAPHTHALENECARBOXYLIC ACID, 8-FLUORO-, ETHYL ESTER, making it an ideal candidate for structure-based drug design. These insights have enabled researchers to predict and optimize the biological activity of novel derivatives with greater precision.

The pharmaceutical industry has also recognized the potential of fluoroaromatics in developing next-generation therapeutics. Several clinical trials are currently underway evaluating compounds derived from 1-NAPHTHALENECARBOXYLIC ACID, 8-FLUORO-, ETHYL ESTER for their efficacy in treating neurological disorders and autoimmune diseases. Preliminary results suggest that these derivatives exhibit promising anti-inflammatory and neuroprotective properties, highlighting their therapeutic potential.

In conclusion, 1-NAPHTHALENECARBOXYLIC ACID, 8-FLUORO-, ETHYL ESTER (CAS No. 405196-56-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the design and optimization of future therapeutics.